4-((benzo[d]oxazol-2-ylthio)methyl)-N-(thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-((benzo[d]oxazol-2-ylthio)methyl)-N-(thiazol-2-yl)benzamide” is a complex organic molecule. It contains several functional groups, including a benzoxazole, a thiazole, and an amide group. These functional groups suggest that this compound might have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of benzoxazole and thiazole rings could result in a rigid, planar structure. The thiomethyl group might add some flexibility, and the amide group could be involved in hydrogen bonding .
Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the functional groups present. The benzoxazole and thiazole rings are aromatic and relatively stable. The thiomethyl group could potentially be involved in nucleophilic substitution reactions, and the amide group might participate in condensation or hydrolysis reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of aromatic rings and an amide group suggests that it might have significant polarity and could form hydrogen bonds. This could affect its solubility, boiling point, and other physical properties .
Scientific Research Applications
Fluoride Ion Sensing
This compound has been utilized in the synthesis of derivatives that act as selective sensors for fluoride ions. The presence of the benzoxazole moiety contributes to a large spectral shift when interacting with fluoride ions, making it a valuable tool for ratiometric response and quantification of fluoride content in solutions .
Antimicrobial Activity
Derivatives of benzoxazole have shown significant antibacterial and antifungal activities. The compound’s structure allows for the synthesis of novel derivatives that can be tested against various strains of bacteria and fungi, providing a pathway for the development of new antimicrobial agents .
Cancer Research
Benzoxazole derivatives have been synthesized and evaluated for their cytotoxicity against cancer cell lines, such as human pancreatic adenocarcinoma and human non-small cell lung carcinoma. These compounds have displayed excellent to moderate activity, indicating their potential use in cancer treatment .
Safety and Hazards
properties
IUPAC Name |
4-(1,3-benzoxazol-2-ylsulfanylmethyl)-N-(1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N3O2S2/c22-16(21-17-19-9-10-24-17)13-7-5-12(6-8-13)11-25-18-20-14-3-1-2-4-15(14)23-18/h1-10H,11H2,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJIKTTSMEZFBNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)SCC3=CC=C(C=C3)C(=O)NC4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((benzo[d]oxazol-2-ylthio)methyl)-N-(thiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.